Cas no 5602-90-4 (CARBAMIC ACID, (1-METHYLETHYL)-, METHYL ESTER)

• Product Name: CARBAMIC ACID, (1-METHYLETHYL)-, METHYL ESTER
• CAS No: 5602-90-4
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 3403846
• PubChem ID: 568334
• Update Time: 2025-04-21

CARBAMIC ACID, (1-METHYLETHYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, (1-METHYLETHYL)-, METHYL ESTER
• Torsemide Impurity 19
• methyl isopropylcarbamate
• Torasemide Impurity 28
• N-isopropyl meth-ylcarbamate
• HS-3692
• methyl N-propan-2-ylcarbamate
• PWFYXEJZPCACLT-UHFFFAOYSA-N
• AKOS003861673
• SCHEMBL1106979
• methyl N-(propan-2-yl)carbamate
• 5602-90-4

• Inchi： 1S/C5H11NO2/c1-4(2)6-5(7)8-3/h4H,1-3H3,(H,6,7)
• InChI Key： PWFYXEJZPCACLT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC(C)C

Computed Properties

• Exact Mass: 117.078978594Da
• Monoisotopic Mass: 117.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų